N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-phenyl-2-[(2-thiophen-2-ylacetyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C22H18N2O3S2/c25-19(12-17-9-5-11-28-17)24-22-20(21(26)23-13-16-8-4-10-27-16)18(14-29-22)15-6-2-1-3-7-15/h1-11,14H,12-13H2,(H,23,26)(H,24,25)
• InChI Key: RSCIHPWZAOPPGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=C2C(=O)NCC3=CC=CO3)NC(=O)CC4=CC=CS4
• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol

Description

N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide, also known as FTTC, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FTTC belongs to the family of thiosemicarbazone derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide is not fully understood. However, it has been proposed that N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide exerts its biological activity through the inhibition of various enzymes, including topoisomerase II, ribonucleotide reductase, and cathepsin B. N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide has also been shown to induce apoptosis and cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide has been shown to have several biochemical and physiological effects, including the inhibition of DNA synthesis, the induction of oxidative stress, and the modulation of various signaling pathways. N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide has also been shown to increase the levels of reactive oxygen species and to decrease the levels of glutathione, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide has several advantages for lab experiments, including its high potency and selectivity towards cancer cells, its low toxicity, and its ability to penetrate the blood-brain barrier. However, N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide also has some limitations, including its poor solubility and stability, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide. One potential direction is to investigate the molecular targets of N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide and to elucidate its mechanism of action. Another direction is to optimize the synthesis of N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide and to improve its solubility and stability. Furthermore, the potential of N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide as a therapeutic agent for other diseases, such as infectious diseases and neurodegenerative disorders, should be explored.

Scientific Research Applications

N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, viral infections, and neurodegenerative disorders. Several studies have demonstrated the anticancer activity of N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide against different types of cancer cells, including breast, lung, and prostate cancer. N-(2-furylmethyl)-4-phenyl-2-[(2-thienylacetyl)amino]-3-thiophenecarboxamide has also been shown to inhibit the replication of the hepatitis C virus and to protect against neuronal damage in neurodegenerative diseases.